Cas no 1251602-37-5 (N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide)

• Product Name: N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide
• CAS No: 1251602-37-5
• MF: C₂₂H₁₈N₆O₂
• MW: 398.417323589325
• CID: 6349923
• PubChem ID: 49663036
• Update Time: 2025-10-30

N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide
• N-(4-cyanophenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• F3406-5392
• CHEMBL4566011
• AKOS024484347
• 1251602-37-5
• N-(4-cyanophenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide
• N-(4-cyanophenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide

• Inchi： 1S/C22H18N6O2/c1-14-3-6-17(11-15(14)2)19-9-10-20-26-27(22(30)28(20)25-19)13-21(29)24-18-7-4-16(12-23)5-8-18/h3-11H,13H2,1-2H3,(H,24,29)
• InChI Key： NMXLMYJKEJDBEV-UHFFFAOYSA-N
• SMILES： O=C1N(CC(NC2C=CC(C#N)=CC=2)=O)N=C2C=CC(C3=CC=C(C)C(C)=C3)=NN21

Computed Properties

• Exact Mass: 398.14912384g/mol
• Monoisotopic Mass: 398.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide

Comprehensive Analysis of N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide (CAS No. 1251602-37-5)

The compound N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide (CAS No. 1251602-37-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridazine core and a cyanophenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide has surged due to their versatility in addressing unmet medical needs. The compound's CAS No. 1251602-37-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in precision medicine and targeted therapy. Its structural complexity also aligns with the rising trend of computational chemistry and AI-driven drug design, where researchers leverage machine learning to predict its interactions with biological targets.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative disease research. Preliminary studies suggest that its triazolopyridazine moiety may interact with key proteins involved in neuroinflammation and oxidative stress, making it a candidate for further investigation in conditions like Alzheimer's and Parkinson's diseases. Additionally, its cyanophenyl group could enhance its bioavailability, a critical factor in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide exemplifies the convergence of green chemistry and catalysis. Researchers are exploring eco-friendly methods to synthesize this compound, such as microwave-assisted reactions and flow chemistry, which reduce waste and energy consumption. These advancements align with the global push for sustainable pharmaceutical manufacturing, a topic gaining traction in both academic and industrial circles.

The compound's potential extends beyond therapeutics. Its unique electronic properties make it a candidate for organic electronics, particularly in the development of OLED materials and sensors. The triazolopyridazine scaffold, known for its electron-deficient nature, could contribute to the design of next-generation semiconducting materials. This dual applicability in life sciences and material science underscores its interdisciplinary significance.

In conclusion, N-(4-cyanophenyl)-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide (CAS No. 1251602-37-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug discovery to advanced materials, highlight its potential to address some of the most pressing challenges in science and technology. As research continues to unravel its properties, this compound is poised to become a cornerstone in both academic and industrial settings.